![molecular formula C16H18N4O2S B2602547 N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-2-(methylthio)nicotinamide CAS No. 2034320-19-7](/img/structure/B2602547.png)
N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-2-(methylthio)nicotinamide
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Description
N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-2-(methylthio)nicotinamide is a useful research compound. Its molecular formula is C16H18N4O2S and its molecular weight is 330.41. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
A study by Chakravarthy, Mohana, and Pradeep Kumar (2014) investigated the corrosion inhibition effect of nicotinamide derivatives on mild steel in hydrochloric acid solutions. Their research demonstrated that these compounds can significantly inhibit corrosion, acting as mixed-type inhibitors by suppressing both anodic and cathodic processes. This application is particularly relevant in industrial chemistry, where corrosion resistance is crucial for material longevity and safety (Chakravarthy, Mohana, & Pradeep Kumar, 2014).
Metabolic Regulation
Nicotinamide N-methyltransferase (NNMT), which metabolizes nicotinamide, has been shown to play a significant role in regulating hepatic nutrient metabolism through Sirt1 protein stabilization. Hong et al. (2015) found that NNMT influences glucose and cholesterol metabolism, suggesting its potential as a therapeutic target for metabolic diseases. This insight opens avenues for research into metabolic regulation and the development of treatments for conditions such as diabetes and obesity (Hong et al., 2015).
Role in Cellular Integrity and Longevity
Maiese et al. (2009) highlighted the multifaceted role of nicotinamide in cellular energy metabolism, oxidative stress modulation, and cell survival. Nicotinamide's ability to influence various cellular pathways underscores its potential in researching aging-related diseases, immune system dysfunction, and diabetes. This compound's cytoprotective properties and its impact on cellular longevity and survival pathways make it a valuable subject for scientific inquiry (Maiese, Zhong, Hou, & Shang, 2009).
Properties
IUPAC Name |
N-(2-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-6-yl)-2-methylsulfanylpyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O2S/c1-20-14(21)9-10-8-11(5-6-13(10)19-20)18-15(22)12-4-3-7-17-16(12)23-2/h3-4,7,9,11H,5-6,8H2,1-2H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUGGUFJYXUWKKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=C2CC(CCC2=N1)NC(=O)C3=C(N=CC=C3)SC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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